Cas no 1401222-79-4 (methyl 4-((methoxycarbonyl)methyl)cyclohexanecarboxylate)

• Product Name: methyl 4-((methoxycarbonyl)methyl)cyclohexanecarboxylate
• CAS No: 1401222-79-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 2126717
• Update Time: 2023-11-19

methyl 4-((methoxycarbonyl)methyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((methoxycarbonyl)methyl)cyclohexanecarboxylate
• CID 121224320
• Cyclohexanecarboxylic acid, 4-[[(methoxycarbonyl)amino]methyl]-, methyl ester

• Inchi： 1S/C11H18O4/c1-14-10(12)7-8-3-5-9(6-4-8)11(13)15-2/h8-9H,3-7H2,1-2H3
• InChI Key： XRTQQNVIYPYKOP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC(=O)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 331.5±15.0 °C(Predicted)
• pka: 12.55±0.46(Predicted)